4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine

• IUPAC Name: cyclopropyl-(3,5-dimethyl-4-morpholin-4-ylsulfonylpyrazol-1-yl)methanone
• InChI: InChI=1S/C13H19N3O4S/c1-9-12(21(18,19)15-5-7-20-8-6-15)10(2)16(14-9)13(17)11-3-4-11/h11H,3-8H2,1-2H3
• InChI Key: BFBJFNIWLMNWDY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1C(=O)C2CC2)C)S(=O)(=O)N3CCOCC3
• Molecular Formula: C13H19N3O4S
• Molecular Weight: 313.37 g/mol

Description

4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine is not fully understood. However, it is believed to act by inhibiting the activity of various enzymes and signaling pathways involved in inflammation, tumor growth, and viral replication.
Biochemical and Physiological Effects:
4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. Additionally, it has been found to improve glucose tolerance and insulin sensitivity in animal models of diabetes.

Advantages and Limitations for Lab Experiments

One of the major advantages of using 4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine in lab experiments is its potent activity against a wide range of targets. However, its low solubility in aqueous solutions can limit its use in certain applications.

Future Directions

There are several potential future directions for research on 4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine. These include investigating its potential as a therapeutic agent for various diseases, exploring its mechanism of action in greater detail, and developing more efficient synthesis methods to improve its availability for research and development.
In conclusion, 4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine is a promising compound that has shown significant potential in various fields of research. Its potent activity against a wide range of targets, combined with its favorable biochemical and physiological effects, make it an attractive candidate for further investigation.

Synthesis Methods

The synthesis of 4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine involves the reaction of morpholine with 1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazole-4-carbonyl chloride in the presence of a base. The reaction yields the desired compound in good yields and high purity.

Scientific Research Applications

4-{[1-(cyclopropylcarbonyl)-3,5-dimethyl-1H-pyrazol-4-yl]sulfonyl}morpholine has been extensively studied for its potential applications in various fields. It has been found to exhibit potent anti-inflammatory, antitumor, and antiviral activities. Additionally, it has been shown to possess significant antidiabetic and neuroprotective properties.